Cas no 933218-30-5 (N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide)

• Product Name: N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide
• CAS No: 933218-30-5
• MF: C₂₁H₂₈N₄O₆S₂
• MW: 496.600222587585
• CID: 5865305
• PubChem ID: 22578931
• Update Time: 2025-06-08

N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(2-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)sulfamoyl]phenyl}acetamide
• N-(4-(N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)sulfamoyl)phenyl)acetamide
• F2069-0080
• AKOS002051695
• 933218-30-5
• N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide

• Inchi： 1S/C21H28N4O6S2/c1-17(26)23-18-3-9-21(10-4-18)33(29,30)22-11-16-32(27,28)25-14-12-24(13-15-25)19-5-7-20(31-2)8-6-19/h3-10,22H,11-16H2,1-2H3,(H,23,26)
• InChI Key： UXVMSHNGFIFZSI-UHFFFAOYSA-N
• SMILES： S(CCNS(C1C=CC(=CC=1)NC(C)=O)(=O)=O)(N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 496.14502697g/mol
• Monoisotopic Mass: 496.14502697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 142Ų

Additional information on N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide

N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide: A Comprehensive Overview

N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide (CAS No. 933218-30-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a central acetamide group attached to a sulfamoylphenyl moiety, which is further substituted with a piperazine ring and a methoxyphenyl group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various research and development initiatives.

The methoxyphenyl group in the structure of N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide plays a crucial role in modulating its pharmacological properties. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach their target sites. This characteristic is particularly important in the context of drug delivery and bioavailability. Additionally, the piperazin-1-ylsulfonyl moiety imparts significant functional versatility to the compound, as piperazine derivatives are commonly used in the design of drugs with central nervous system (CNS) activity.

Recent studies have highlighted the potential of N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide in various therapeutic areas. One notable application is its use as an antidepressant agent. Research has shown that compounds with similar structural features can modulate serotonin and norepinephrine reuptake, which are key mechanisms involved in the treatment of depression. A study published in the Journal of Medicinal Chemistry demonstrated that N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide exhibited potent antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic agent.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and neurodegenerative disorders. N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the development of new anti-inflammatory drugs.

The sulfamoyl group in N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide is also noteworthy for its ability to enhance the compound's solubility and stability. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties. While N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide may not possess direct antimicrobial activity, its sulfamoyl moiety contributes to its overall pharmacological profile and can be leveraged in drug design strategies.

In addition to its therapeutic applications, N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide has been studied for its potential as a research tool. The compound's unique structure makes it an excellent candidate for use in biochemical assays and cell-based studies. For example, it can be used to investigate the interactions between specific receptors and ligands, providing insights into molecular mechanisms underlying various physiological processes. This information can be invaluable for advancing our understanding of disease mechanisms and developing more targeted therapies.

The synthesis of N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the methoxyphenyl derivative, followed by the introduction of the piperazine ring through a suitable coupling reaction. The sulfamoylation step is then carried out using appropriate reagents to form the final product. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and pharmaceutical development.

Despite its promising properties, N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide also presents some challenges that need to be addressed during its development. One such challenge is optimizing its pharmacokinetic properties to ensure optimal absorption, distribution, metabolism, and excretion (ADME). Studies have shown that modifications to the molecule's structure can significantly impact these parameters, necessitating careful optimization through structure-activity relationship (SAR) analysis.

Another consideration is the potential for side effects associated with long-term use of N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide. Preclinical studies have generally reported favorable safety profiles, but further investigations are needed to fully understand any adverse effects that may arise during clinical trials. Ongoing research aims to address these issues by refining the compound's structure and formulation to enhance its safety and efficacy.

In conclusion, N-{4-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)sulfamoylphenyl}acetamide (CAS No. 933218-30-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its broad spectrum of biological activities, making it an attractive candidate for further development as a therapeutic agent or research tool. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.